Cas no 123912-78-7 (2-(Pyrrolidin-1-yl)propanoic acid)

• Product Name: 2-(Pyrrolidin-1-yl)propanoic acid
• CAS No: 123912-78-7
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD05237232
• CID: 892485
• PubChem ID: 3157177
• Update Time: 2025-05-24

2-(Pyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Pyrrolidin-1-yl)propanoic acid
• 2-(1-Pyrrolidyl)propanoic Acid
• 2-Pyrrolidin-1-ylpropanoic acid
• 2-PYRROLIDIN-1-YL-PROPIONIC ACID
• AC1MKH7Y
• CTK4B3668
• HMS1692L13
• SureCN500405
• AKOS BC-0364
• CHEMBRDG-BB 4401695
• TIMTEC-BB SBB010295
• a-Methyl-1-Pyrrolidineacetic acid
• 2-pyrrolidin-1-ylpropanoic acid 0.3H2O
• 1-pyrrolidineacetic acid, alpha-methyl-
• 2-pyrrolidin-1-ylpropanoic acid hydrochloride
• 2-pyrrolidin-1-ylpropanoic acid(SALTDATA: 0.3H2O)
• MFCD28716068
• DTXSID10390101
• AS-31719
• AT-057/43468221
• SB44761
• CS-0154982
• 123912-78-7
• HAEBOIOLDSOIGG-UHFFFAOYSA-N
• pyrrolidylpropionic acid
• SCHEMBL500405
• (alphaR)-alpha-Methyl-1-pyrrolidineacetic acid
• 1-pyrrolidineacetic acid, alpha-methyl-, hydrochloride
• BAS 07870486
• STL139329
• MFCD05237232
• AKOS016342185
• AKOS004123422
• F1993-0099
• SY025224
• 2-(1-Pyrrolidinyl)propanoic acid
• MFCD11656775
• SY004138
• 2-pyrrolidin-1-yl-propionic acid, AldrichCPR
• DA-13879
• 2-pyrrolidin-1-yl-propanoic acid
• SY036690
• EN300-1259125
• ALBB-012004

• MDL： MFCD05237232
• Inchi： 1S/C7H13NO2/c1-6(7(9)10)8-4-2-3-5-8/h6H,2-5H2,1H3,(H,9,10)
• InChI Key： HAEBOIOLDSOIGG-UHFFFAOYSA-N
• SMILES： OC(C(C)N1CCCC1)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: -1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: 358.2℃ at 760 mmHg
• Flash Point: No data available
• Refractive Index: 1.503
• Vapor Pressure: No data available

2-(Pyrrolidin-1-yl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-(Pyrrolidin-1-yl)propanoic acid

Recent Advances in the Study of 2-(Pyrrolidin-1-yl)propanoic acid (CAS: 123912-78-7)

2-(Pyrrolidin-1-yl)propanoic acid (CAS: 123912-78-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its versatility and therapeutic potential. This research brief aims to summarize the latest findings related to this compound, providing a comprehensive overview for professionals in the field.

One of the key areas of research has been the optimization of synthetic routes for 2-(Pyrrolidin-1-yl)propanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system, which significantly reduced the production cost and improved scalability. The study highlighted the importance of this compound as a building block for more complex molecules, particularly in the development of central nervous system (CNS) targeting drugs.

Pharmacological investigations have revealed that 2-(Pyrrolidin-1-yl)propanoic acid exhibits notable activity as a modulator of neurotransmitter systems. Research conducted at the University of Cambridge (2024) identified its interaction with GABA receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The compound's ability to cross the blood-brain barrier was also confirmed, further supporting its utility in CNS drug development.

In addition to its neurological effects, recent studies have explored the anti-inflammatory properties of 2-(Pyrrolidin-1-yl)propanoic acid. A paper in Bioorganic & Medicinal Chemistry Letters (2023) reported its inhibitory effects on pro-inflammatory cytokines, making it a candidate for the development of novel anti-inflammatory agents. The study also noted its low toxicity profile, which is a critical factor for clinical translation.

Another promising avenue of research involves the use of 2-(Pyrrolidin-1-yl)propanoic acid in prodrug design. A 2024 study in the European Journal of Pharmaceutical Sciences demonstrated its efficacy as a prodrug moiety, enhancing the bioavailability of poorly soluble drugs. This application could revolutionize drug delivery systems, particularly for oral medications.

Despite these advancements, challenges remain in the clinical translation of 2-(Pyrrolidin-1-yl)propanoic acid. Issues such as metabolic stability and long-term safety profiles require further investigation. Ongoing studies are focusing on structural modifications to optimize its pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 2-(Pyrrolidin-1-yl)propanoic acid (CAS: 123912-78-7) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span from CNS drug development to anti-inflammatory therapies and prodrug design. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic solutions.